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Compound of Interest |

Compound Name: Ecgonidine ethyl ester
CAS No.: 73045-45-1
Cat. No.: B116780
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Part 1: Introduction & Forensic Context

Ecgonidine Ethyl Ester (AEEE), chemically known as Anhydroecgonine Ethyl Ester, is a
critical forensic marker. Unlike common cocaine metabolites (e.g., benzoylecgonine), AEEE is a
unique pyrolysis product formed only when cocaine base ("crack") is smoked in the presence of
ethanol. It results from the transesterification of methylecgonidine (AEME) or the direct
pyrolysis of cocaethylene.

The structural elucidation of AEEE is challenging due to its structural similarity to its precursor,
Methylecgonidine (AEME), and its saturated analog, Ecgonine Ethyl Ester (EEE). This
application note provides a definitive NMR protocol to distinguish AEEE, focusing on the

-unsaturated system and the ester side chain.

Part 2: Experimental Protocol
Sample Preparation

To ensure high-resolution spectra and prevent acid-catalyzed hydrolysis of the enol ester, the
following preparation is strictly recommended:

e Solvent: Use Chloroform-d (

) (99.8% D) containing 0.03% v/v TMS as an internal standard.
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o Rationale:

provides excellent solubility for tropane alkaloids and prevents the exchange of labile
protons often seen in

e Concentration: Dissolve 2-5 mg of the analyte in 600
L of solvent.
e Filtration: Filter through a 0.45

m PTFE syringe filter into a 5 mm high-precision NMR tube to remove particulate pyrolysis
debris.

Acquisition Parameters

Standard parameters for a 400 MHz or higher spectrometer:
o Temperature: 298 K (25°C).
e Pulse Sequence:
o H: 30° pulse angle, 2.0 s relaxation delay (d1), 64k data points.

o C: Proton-decoupled (CPD), 2.0 s relaxation delay.

o 2D Experiments: gCOSY, gHSQC, and gHMBC are required for de novo assignment.

Part 3: Structural Analysis & Data Interpretation
The Tropane Skeleton & "Anhydro" Signature

The defining feature of Ecgonidine (Anhydroecgonine) derivatives is the double bond at the

position. This distinguishes them from saturated metabolites like Ecgonine Ethyl Ester.

e The Vinyl Proton (H-3): In AEEE, the proton at C-3 appears as a distinct multiplet (typically a
doublet of triplets) in the 6.50 — 6.70 ppm region.
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o Diagnostic Value: If this peak is absent, the sample is likely the saturated Ecgonine Ethyl

Ester.

o The Bridgeheads (H-1, H-5): These appear as broad multiplets between 3.0 — 4.0 ppm,

characteristic of the bicyclic [3.2.1] system.

Differentiating the Ester Side Chain

The critical differentiation between AEME (Methyl ester) and AEEE (Ethyl ester) lies in the

alkoxy group signals.

Compound Alkoxy Group H NMR Signature
Methyl ( Singlet (
AEME
) ~3.74 ppm, 3H)
Quartet (
Ethyl (
AEEE ~4.19 ppm, 2H) + Triplet (

~1.28 ppm, 3H)

Summary of Chemical Shifts

Table 1: Representative

H and

C NMR shifts for Ecgonidine Ethyl Ester in
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Position Assignment Multiplicity

H (ppm) C (ppm)
2 Quaternary C=C — — ~136.0
3 Vinyl CH 6.58 dt ~129.5
1 Bridgehead 3.82 m ~63.0
5 Bridgehead 3.25 m ~59.0
8 N-Methyl 2.37 S ~40.0
q(
1 Ester 4.19 ~60.5
=7.1 Hz)
t(
2 Ester 1.28 ~14.2
=7.1 Hz)
C=0 Carbonyl — — ~166.0

(Note: Shifts are approximate based on AEME analog data and standard ethyl ester
increments; slight variations occur based on concentration and pH).

Part 4: Visualization of Structural Logic
Analytical Workflow

The following diagram outlines the decision tree for identifying AEEE in a mixed forensic
sample.
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Figure 1: Logic flow for the NMR-based discrimination of cocaine pyrolysis products.

HMBC Connectivity

To validate the structure, Heteronuclear Multiple Bond Correlation (HMBC) is used to connect

the ethyl group to the carbonyl and the carbonyl to the ring.

© 2026 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b116780?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

- HMBC Correlations

Blue = Proton Source
Red = Carbon Target
Arrow = Correlation

. C-2 (Quaternary)
H-3 (Vinyl) 136 ppm

6.58 ppm

Ethyl CH2 3J (Definitive Link)
4.19 ppm

Click to download full resolution via product page

Figure 2: Key HMBC correlations confirming the attachment of the ethyl ester to the anhydro-
tropane ring.
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Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b116780?utm_src=pdf-body-img
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F16293756%2F
https://nij.ojp.gov/library/publications/methyl-esters-ecgonine-injection-port-produced-artifacts-cocaine-base-crack
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ojp.gov%2Fncjrs%2Fvirtual-library%2Fabstracts%2Fmethyl-esters-ecgonine-injection-port-produced-artifacts-cocaine
https://www.researchgate.net/publication/382202286_Toxicology_of_Anhydroecgonine_Methyl_Ester_A_systematic_review_of_a_cocaine_pyrolysis_product
https://www.researchgate.net/publication/382202286_Toxicology_of_Anhydroecgonine_Methyl_Ester_A_systematic_review_of_a_cocaine_pyrolysis_product
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12482236%2F
https://www.benchchem.com/product/b116780?utm_src=pdf-body
https://www.scribd.com/document/665377034/NMR-in-Forensic-Science-main
https://www.benchchem.com/product/b116780?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sources

1. Methyl Esters of Ecgonine: Injection-Port Produced Artifacts From Cocaine Base (Crack)
Exhibits | National Institute of Justice [nij.ojp.gov]

2. researchgate.net [researchgate.net]

3. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Note: NMR Spectroscopy of Ecgonidine
Ethyl Ester for Structural Elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116780#nmr-spectroscopy-of-ecgonidine-ethyl-ester-
for-structural-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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